Cas no 89059-37-0 (Nitrobenzene-13C6)

• Product Name: Nitrobenzene-13C6
• CAS No: 89059-37-0
• MF: C₆H₅NO₂
• MW: 129.065330266953
• CID: 710923
• PubChem ID: 12210412
• Update Time: 2025-06-13

Nitrobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,4,5,6-13C6,1-nitro-
• Nitrobenzene-13C6
• AT35727
• 89059-37-0
• SCHEMBL1330714
• DTXSID10480612
• Nitrobenzene 13C6 100 microg/mL in Methanol
• Nitrobenzene-13C6, 99 atom % 13C
• NITROBENZENE-1,2,3,4,5,6-13C6
• Nitrobenzene(13c6)
• nitro(1,2,3,4,5,6-13C6)cyclohexatriene
• Benzene-1,2,3,4,5,6-13C6, 1-nitro-; Benzene-13C6, nitro- (9CI); 1-Nitrobenzene-1,2,3,4,5,6-13C6; Nitrobenzene-13C6; Nitrobenzene 13C6
• Nitrobenzene (13C6, 99%)
• NITROBENZENE (13C6)

• MDL： MFCD00144924
• Inchi： 1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： LQNUZADURLCDLV-IDEBNGHGSA-N
• SMILES： [O-][N+]([13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1)=O

Computed Properties

• Exact Mass: 129.05215741g/mol
• Monoisotopic Mass: 129.05215741g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.253 g/mL at 25 °C
• Melting Point: 5-6 °C(lit.)
• Boiling Point: 210-211 °C(lit.)
• Flash Point: 88 °C
• Refractive Index: n20/D 1.553(lit.)
• Solubility: Not determined

Nitrobenzene-13C6 Security Information

• Hazardous Material transportation number：UN 1662 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-40-48/23/24-51/53-62-52/53-48/23/24/25-60
• Safety Instruction： 28-36/37-45-61-53
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Nitrobenzene-13C6

Professional Introduction to Nitrobenzene-13C6 (CAS No. 89059-37-0)

Nitrobenzene-13C6, a specialized isotope-labeled compound with the CAS number 89059-37-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring six carbon atoms labeled with the stable isotope carbon-13, serves as an invaluable tool for researchers investigating metabolic pathways, drug metabolism, and molecular interactions. The incorporation of carbon-13 allows for precise tracking and analysis, making it particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies.

The unique properties of Nitrobenzene-13C6 stem from its structural configuration, where the nitro group (-NO₂) attached to a benzene ring is combined with carbon-13 isotopic labeling. This modification enhances the compound's utility in various scientific applications, including the study of xenobiotic metabolism and environmental chemistry. Recent studies have demonstrated its effectiveness in elucidating complex reaction mechanisms and identifying intermediates in biochemical processes.

In the realm of pharmaceutical research, Nitrobenzene-13C6 has been employed to develop novel methodologies for drug discovery and development. Its use in metabolic studies has provided critical insights into how drugs are processed within biological systems. For instance, researchers have leveraged this compound to trace the metabolic fate of potential therapeutics, enabling more accurate dosing regimens and reducing off-target effects. The ability to monitor labeled compounds non-invasively through NMR has revolutionized pharmacokinetic studies, offering a window into dynamic biological processes.

The application of Nitrobenzene-13C6 extends beyond academic research into industrial settings. Pharmaceutical companies and biotechnology firms utilize this compound to optimize synthetic pathways and improve the efficiency of drug production. By integrating isotopically labeled intermediates like Nitrobenzene-13C6 into synthetic routes, manufacturers can enhance yield while minimizing waste. This approach aligns with global sustainability initiatives, promoting greener chemistry practices that reduce environmental impact.

Advancements in analytical techniques have further amplified the utility of Nitrobenzene-13C6. High-resolution NMR spectroscopy, for example, allows researchers to obtain high-definition structural information about molecules containing this labeled compound. This precision has been instrumental in resolving ambiguous chemical structures and verifying the identity of complex organic compounds. Additionally, multi-dimensional NMR experiments enable the investigation of dynamic processes, such as conformational changes and molecular interactions, which are essential for understanding biological functions at a molecular level.

The role of Nitrobenzene-13C6 in environmental chemistry cannot be overstated. Its application in studying pollutant degradation and biodegradation processes has provided critical data for developing sustainable environmental remediation strategies. By tracking labeled compounds through ecosystems, scientists can identify key pathways involved in contaminant breakdown and assess the effectiveness of bioremediation techniques. This information is vital for policymakers and environmental engineers tasked with protecting natural resources and human health.

Future research directions for Nitrobenzene-13C6 are promising and multifaceted. Innovations in isotope labeling techniques may lead to more sophisticated derivatives of this compound, expanding its applications in drug development and material science. Collaborative efforts between chemists, biologists, and engineers are expected to yield novel methodologies that harness the power of isotopically labeled compounds like Nitrobenzene-13C6. These advancements will not only enhance our understanding of fundamental biological processes but also accelerate the discovery of next-generation therapeutics.

In conclusion, Nitrobenzene-13C6 (CAS No. 89059-37-0) stands as a cornerstone in modern chemical research, offering unparalleled insights into metabolic pathways, drug metabolism, and environmental processes. Its integration into various scientific disciplines underscores its versatility and importance as a research tool. As technology progresses and methodologies evolve, the applications of this compound will continue to expand, driving innovation across multiple sectors including pharmaceuticals, environmental science, and materials engineering.